Cas no 67539-61-1 (Ar,ar,ar-Trinitrobenzenetriamine)
67539-61-1 structure
Product Name:Ar,ar,ar-Trinitrobenzenetriamine
CAS No:67539-61-1
MF:C6H6N6O6
MW:258.148439884186
CID:966226
Update Time:2023-08-02
Ar,ar,ar-Trinitrobenzenetriamine Chemical and Physical Properties
Names and Identifiers
-
- ar,ar,ar-trinitrobenzenetriamine
- 4,5,6-trinitrobenzene-1,2,3-triamine
- triaminotrinitrobenzene
- MKWKGRNINWTHMC-UHFFFAOYSA-N
- Ar,ar,ar-Trinitrobenzenetriamine
-
- Inchi: 1S/C6H6N6O6/c7-1-2(8)4(10(13)14)6(12(17)18)5(3(1)9)11(15)16/h7-9H2
- InChI Key: MKWKGRNINWTHMC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(=C(C(=C(C=1[N+](=O)[O-])N)N)N)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 258.034882
- Monoisotopic Mass: 258.034882
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 216
Ar,ar,ar-Trinitrobenzenetriamine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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